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Compound of Interest

Compound Name: Cedrelopsin

Cat. No.: B026933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available scientific information on

Cedrelopsin. It is important to note that detailed experimental data, including specific physical

constants, comprehensive spectral analyses, and dedicated mechanistic studies on its

signaling pathways, are not extensively reported in the currently accessible literature. This

guide, therefore, provides a foundational overview based on existing knowledge and general

principles in natural product chemistry and pharmacology.

Introduction
Cedrelopsin is a natural coumarin, a class of benzopyrone compounds known for their diverse

pharmacological activities. It is primarily isolated from the trunk bark of Cedrelopsis grevei, a

plant native to Madagascar.[1] Recent studies have highlighted its potential as a cytotoxic

agent against various cancer cell lines, making it a molecule of interest for further investigation

in drug discovery and development. This guide aims to consolidate the known physical and

chemical properties of Cedrelopsin, outline general experimental approaches for its study, and

discuss its potential biological mechanisms of action.

Physicochemical Properties
Detailed quantitative physical properties of Cedrelopsin are not widely published. The

available information is summarized below.
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Table 1: General and Physicochemical Properties of Cedrelopsin

Property Value Source(s)

IUPAC Name

5-hydroxy-2,2-dimethyl-10-(2-

methylprop-1-enyl)-2H,8H-

pyrano[2,3-f]chromen-8-one

N/A

CAS Number 19397-28-5 [1]

Molecular Formula C₁₅H₁₆O₄

Molecular Weight 260.29 g/mol

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Purity (Commercially Available) ≥95% - ≥98%

Source
Trunk bark of Cedrelopsis

grevei
[1]

Note: Specific values for melting point, boiling point, and quantitative solubility (e.g., in mg/mL)

are not readily available in the reviewed literature.

Experimental Protocols
A detailed, standardized protocol for the isolation and purification of Cedrelopsin is not

published. However, a general workflow can be inferred from standard practices in natural

product chemistry.

General Workflow for Isolation and Purification
The isolation of Cedrelopsin from its natural source, Cedrelopsis grevei, typically involves

extraction followed by chromatographic separation. The following diagram illustrates a

generalized workflow.
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General Workflow for Cedrelopsin Isolation and Characterization

Plant Material
(Cedrelopsis grevei bark)

Drying and Grinding

Solvent Extraction
(e.g., with methanol or ethanol)

Crude Extract

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, water)

Ethyl Acetate Fraction

Column Chromatography
(Silica Gel)

Fraction Collection and TLC Analysis

Further Purification
(e.g., Preparative HPLC)

Pure Cedrelopsin

Structural Elucidation
(NMR, MS, IR) Biological Activity Assays
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Hypothesized Intrinsic Apoptosis Pathway for Cedrelopsin

Mitochondrion
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Cytochrome c Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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